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Compound of Interest

Compound Name: Tetramethyltin

Cat. No.: B1198279 Get Quote

This technical support center provides essential information for managing the toxicity and

exposure risks associated with tetramethyltin. The following guides are intended for

researchers, scientists, and drug development professionals working with this hazardous

compound.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the hazards, handling, and health effects

of tetramethyltin.

??? Question: What is tetramethyltin and what are its primary hazards?

Tetramethyltin (TMT), also known as tetramethylstannane, is a highly toxic organotin

compound.[1][2] It is a highly flammable, colorless liquid.[2] The primary hazards are its

extreme toxicity and flammability.[2][3] It is fatal if swallowed, inhaled, or in contact with skin.[1]

[4] TMT is also very toxic to aquatic life with long-lasting effects.[1][3] Due to its volatility, it

poses a significant inhalation hazard.[2][4]

Table 1: Physical and Chemical Properties of Tetramethyltin
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Property Value

Chemical Formula C₄H₁₂Sn[1]

CAS Number 594-27-4[2]

Physical State Liquid[1]

Appearance Colorless[2]

Boiling Point 74 - 75 °C (165.2 - 167 °F)[2]

Melting Point -54 °C (-65.2 °F)[2]

Flash Point -12 °C (10.4 °F)[2]

Explosion Hazard
May form flammable/explosive vapor-air

mixtures.[1][5]

??? Question: What are the primary routes of exposure and the symptoms of acute exposure?

Exposure can occur through inhalation, skin contact, eye contact, and ingestion.[4][5] All routes

are highly dangerous. Tetramethyltin can be readily absorbed through the skin.[3]

Symptoms of acute exposure may not be immediate and can be delayed for several hours or

even up to five days.[5][6] They include:

Low-Level Exposure: Headache, nausea, coughing, and irritation of the respiratory system.

[5][6]

High-Level Exposure: More severe symptoms include memory loss, bradycardia (slow heart

rate), hypertension, and abrupt variations in sinus rhythm.[5][6] At high concentrations, it can

cause damage to brain cells, particularly in the limbic system.[1][5][6]

Table 2: Summary of Health Hazards and Symptoms
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Exposure Route Acute Symptoms Chronic Symptoms

Inhalation

Coughing, headache, nausea,

vomiting, respiratory irritation,

memory loss, cardiovascular

effects.[5][6]

Damage to brain cells in the

limbic system, long-term

personality changes.[5][7]

Skin Contact

May cause skin irritation.[5]

Readily absorbed, leading to

systemic toxicity.[3][5]

Cumulative toxin; repeated

exposure is a significant health

hazard.[5]

Eye Contact

May cause eye irritation, with

onset delayed for several

hours.[5]

Not specified.

Ingestion

Nausea, vomiting.[3]

Swallowing even small

amounts presents a serious

health hazard.[5]

Not specified.

??? Question: What are the long-term health effects of tetramethyltin exposure?

Tetramethyltin is considered a cumulative toxin.[5][6] In the body, it is metabolized to the

neurotoxin trimethyltin.[7][8] Chronic exposure can lead to severe and potentially irreversible

central nervous system (CNS) damage.[8] Reported long-term effects include memory loss,

exhibition of rage and anger, and a reduction in sexual function.[5][6]

??? Question: What are the established occupational exposure limits?

Regulatory bodies have established strict limits for organotin compounds to protect workers. It

is critical to maintain workplace air concentrations below these levels.

Table 3: Occupational Exposure Limits (OELs) for Organic Tin Compounds
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Organization Limit Type Value (as Sn) Notes

OSHA (PEL) 8-hour TWA 0.1 mg/m³
Permissible Exposure

Limit[6][9]

ACGIH (TLV) 8-hour TWA 0.1 mg/m³

Threshold Limit Value;

Skin notation indicates

potential for significant

absorption through the

skin.[9]

ACGIH (STEL) 15-min STEL 0.2 mg/m³
Short-Term Exposure

Limit[4]

NIOSH (REL) 10-hour TWA 0.1 mg/m³
Recommended

Exposure Limit[9]

NIOSH (IDLH) — 25 mg/m³

Immediately

Dangerous to Life or

Health[4]

??? Question: What Personal Protective Equipment (PPE) is mandatory when handling

tetramethyltin?

Due to its high toxicity and ability to be absorbed through the skin, a comprehensive PPE

strategy is required.[1]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[5]

Eye Protection: Chemical safety goggles or a face shield must be worn. Contact lenses

should not be worn.[5]

Skin and Body Protection: Wear suitable protective clothing to prevent any possibility of skin

contact.[2][5] A flame-retardant, antistatic lab coat is recommended.[10]

Respiratory Protection: All work must be conducted in a well-ventilated area, preferably

within a chemical fume hood.[2][3] If there is a risk of inhalation, appropriate respiratory

protection (e.g., a NIOSH-approved respirator with organic vapor cartridges) must be used.

[2][5]
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??? Question: How should tetramethyltin be stored?

Proper storage is crucial to prevent accidents and degradation.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][5]

Keep away from heat, sparks, open flames, and direct sunlight.[3][5]

The storage area should be locked and accessible only to authorized personnel.[3][10]

Ground/bond the container and receiving equipment to prevent static electricity discharge.[1]

[5]

Troubleshooting Guides
This section provides step-by-step guidance for specific issues you may encounter during your

experiments.

??? Problem: I have spilled a small amount of tetramethyltin inside a chemical fume hood.

What is the procedure?

A small spill inside a functioning chemical fume hood can be managed in-house if you have the

correct materials and training.

Ensure Safety: Keep the fume hood sash as low as possible. Ensure you are wearing all

appropriate PPE (double gloves, goggles, lab coat).

Containment: Cover the spill with an inert absorbent material, such as vermiculite, dry sand,

or a commercial sorbent.[1][5]

Collection: Using non-sparking tools, carefully collect the absorbent material and place it into

a designated, sealable container for hazardous waste.[1][5]

Decontamination: Wipe down the spill area with a suitable solvent (follow your institution's

safety protocol), then wash with soap and water.

Disposal: Label the waste container clearly and dispose of it through your institution's

hazardous waste program.[5]
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??? Problem: I have experienced a large spill of tetramethyltin outside of a fume hood. What

should I do?

A large spill, or any spill outside of a containment area like a fume hood, is a major emergency.

Evacuate Immediately: Alert all personnel in the immediate area and evacuate.[1][5]

Isolate the Area: Close the doors to the lab and prevent entry.

Call for Help: Contact your institution's emergency response team (e.g., Environmental

Health & Safety) and emergency services (e.g., 911) immediately. Provide the chemical

name and approximate quantity spilled.

Remove Ignition Sources: If it is safe to do so without entering the contaminated area, shut

off power and remove any potential ignition sources.[1][5]

Do Not Attempt to Clean Up: Only trained emergency responders with the proper protective

equipment, including self-contained breathing apparatus (SCBA), should manage a large

spill.[1][5]
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Spill Detected

Is the spill large
OR outside a fume hood?

Small Spill Procedure

 No 

Large Spill Emergency

 Yes 

Wear full PPE
(double gloves, goggles, etc.)

Cover with inert absorbent
(e.g., vermiculite)

Collect with non-sparking tools
into a sealed waste container

Dispose as hazardous waste

ALERT & EVACUATE
immediate area

Isolate the lab
Prevent entry

Call EHS / 911
Report chemical & size

DO NOT attempt cleanup

Click to download full resolution via product page

Caption: Emergency Spill Response Decision Tree.

??? Problem: What are the first aid procedures for accidental exposure?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1198279?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate action is critical in any exposure scenario. Always seek medical attention after

providing first aid.[1]

General Advice: Remove the affected person from the source of contamination. Remove all

contaminated clothing and shoes immediately.[1][5] Show the Safety Data Sheet (SDS) to

the attending physician.[5]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][5] If breathing is difficult or has stopped, provide artificial respiration. Call a

poison center or physician immediately.[1][5]

Skin Contact: Immediately take off all contaminated clothing.[10] Wash the affected area with

plenty of soap and water.[1][5] Get immediate medical attention.[5]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[1][5] Remove contact lenses if present and easy to do.[5] Continue rinsing

and seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting.[2] Never give anything by mouth to an unconscious

person.[1][5] Rinse the mouth with water.[1] Call a poison center or physician immediately.[1]

[5]

??? Problem: How do I properly dispose of tetramethyltin waste?

Tetramethyltin and any materials contaminated with it are considered hazardous waste.

Segregation: Never mix tetramethyltin waste with other chemical waste streams.[10]

Containment: Collect all waste (unused product, contaminated absorbents, disposable PPE)

in a clearly labeled, sealed, and appropriate container.[5][10]

Labeling: The container must be labeled as hazardous waste, clearly identifying the contents

as "Tetramethyltin."

Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste

disposal program.[5][10] Do not pour down the drain or dispose of in regular trash.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/481394
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC163980100&productDescription=TETRAMETHYLTIN%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SNT7560_TETRAMETHYLTIN_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/481394
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/481394
https://www.benchchem.com/product/b1198279?utm_src=pdf-body
http://www.gelest.com/wp-content/uploads/product_msds/SNT7560-msds.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/481394
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-808706&DocumentType=MSD&Language=EN&Country=GB
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


??? Problem: How do I decontaminate my work area after using tetramethyltin?

Regular decontamination of surfaces is a critical step in safe handling.

Preparation: The decontamination procedure should be performed at the end of each

experiment or workday. Ensure you are wearing appropriate PPE.

Procedure:

Work within a chemical fume hood.

Wipe all potentially contaminated surfaces (fume hood interior, glassware, equipment) with

a solvent recommended by your institution's safety office (e.g., a solution that can break

down organometins).

Follow the solvent wipe with a thorough wash using soap and water.

Waste: All materials used for decontamination (e.g., wipes, paper towels) must be collected

and disposed of as hazardous waste.

Workflows and Pathways
Visualizing workflows and toxicological pathways can aid in understanding and compliance.
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Caption: Safe Handling Workflow for Tetramethyltin.
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Caption: Simplified Organotin Neurotoxicity Pathway.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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Contact
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